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Compound of Interest

Compound Name: Esomeprazole magnesium salt

Cat. No.: B10800284 Get Quote

AN-ESOM-UV-001

Introduction
Esomeprazole magnesium is a proton pump inhibitor that significantly inhibits gastric acid

secretion. It is the S-isomer of omeprazole and is widely used in the treatment of acid-related

gastrointestinal disorders. Accurate and reliable analytical methods are crucial for the quality

control of esomeprazole magnesium in bulk drug substance and pharmaceutical formulations.

This application note describes a simple, rapid, and cost-effective UV spectrophotometric

method for the quantitative determination of esomeprazole magnesium in a bulk drug

substance.

Principle
The method is based on the measurement of the ultraviolet absorbance of esomeprazole

magnesium in a suitable solvent. Esomeprazole magnesium exhibits a distinct absorption

spectrum in the UV range, and the absorbance at its wavelength of maximum absorption

(λmax) is directly proportional to its concentration, following the Beer-Lambert law.

Experimental Protocols
1. Apparatus and Reagents
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UV-Visible Spectrophotometer (Double Beam)

Analytical Balance

Volumetric flasks (10 mL, 100 mL)

Pipettes

Quartz cuvettes (1 cm path length)

Esomeprazole Magnesium Reference Standard

Methanol (AR Grade)

2. Determination of Wavelength of Maximum Absorbance (λmax)

A solution of esomeprazole magnesium in methanol is scanned over the UV range of 200-400

nm to identify the wavelength of maximum absorbance. Studies have shown the λmax for

esomeprazole magnesium in methanol to be in the range of 299-302 nm.[1][2] For this

protocol, 299 nm is used.[1]

3. Preparation of Standard Stock Solution

Accurately weigh 100 mg of Esomeprazole Magnesium Reference Standard.

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve the standard in approximately 70 mL of methanol.

Make up the volume to 100 mL with methanol to obtain a standard stock solution of 1000

µg/mL.

4. Preparation of Working Standard Solutions and Calibration Curve

From the standard stock solution, pipette appropriate aliquots into a series of 10 mL

volumetric flasks.

Dilute with methanol to obtain final concentrations in the range of 2-10 µg/mL.[1]
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Measure the absorbance of each working standard solution at 299 nm against a methanol

blank.[1]

Plot a calibration curve of absorbance versus concentration.

5. Preparation of Sample Solution

Accurately weigh a quantity of the esomeprazole magnesium bulk drug powder equivalent to

100 mg of esomeprazole.

Transfer the weighed sample into a 100 mL volumetric flask.

Dissolve and dilute to volume with methanol to achieve a concentration of 1000 µg/mL.

Filter the solution if necessary.

Further dilute an aliquot of this solution with methanol to obtain a final concentration within

the calibration range (e.g., 10 µg/mL).

6. Assay Procedure

Measure the absorbance of the final sample solution at 299 nm using methanol as a blank.

[1]

Calculate the concentration of esomeprazole magnesium in the sample solution from the

calibration curve.

The percentage purity of the esomeprazole magnesium in the bulk drug can be calculated

using the following formula:

Data Presentation
The quantitative data for the UV spectrophotometric analysis of esomeprazole magnesium is

summarized in the table below.
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Parameter Result Reference

Solvent Methanol [1]

λmax (Wavelength of

Maximum Absorbance)
299 nm [1]

Linearity Range 2-10 µg/mL [1]

Correlation Coefficient (r²) 0.999 [1]

% Mean Recovery 98-99.23% [1]

% Assay 98.1-98.3% [1]

Method Validation
The described method has been validated according to ICH guidelines, demonstrating good

linearity, accuracy, and precision.[1] The percentage relative standard deviation (%RSD) for

repeatability was found to be less than 2%.[1]
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Caption: Experimental workflow for UV spectrophotometric analysis of esomeprazole

magnesium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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